1-(3-Iodo-2-methylphenyl)-3-methylurea

• IUPAC Name: 1-(3-iodo-2-methylphenyl)-3-methylurea
• InChI: InChI=1S/C9H11IN2O/c1-6-7(10)4-3-5-8(6)12-9(13)11-2/h3-5H,1-2H3,(H2,11,12,13)
• InChI Key: XHDBCAXAZIGREK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1I)NC(=O)NC
• Molecular Formula: C9H11IN2O
• Molecular Weight: 290.10 g/mol

Description

1-(3-Iodo-2-methylphenyl)-3-methylurea is a chemical compound featuring both an iodine substituent and a urea moiety, making it a versatile intermediate in synthetic organic chemistry. Its primary research application is anticipated in metal-catalyzed cross-coupling reactions, where the iodine atom acts as an excellent leaving group for the formation of new carbon-carbon bonds . Furthermore, the urea functional group is a common motif in medicinal chemistry and can serve as a key pharmacophore in the development of enzyme inhibitors. Specifically, substituted phenylurea scaffolds are investigated in the design of protein kinase inhibitors, such as fibroblast growth factor receptor (FGFR) inhibitors, which are relevant in oncological research . The presence of the methyl group on the phenyl ring allows for studies on steric and electronic effects on directing group efficiency in C-H functionalization or on target binding affinity . This combination of features makes 1-(3-Iodo-2-methylphenyl)-3-methylurea a valuable reagent for constructing complex molecules in drug discovery and method development.

Preparation Methods

Direct Coupling via Methyl Isocyanate

The most straightforward method involves reacting 3-iodo-2-methylaniline with methyl isocyanate under controlled conditions. This exothermic reaction proceeds via nucleophilic addition of the aniline to the electrophilic carbon of the isocyanate, forming the urea linkage.

Procedure :

• Dissolve 3-iodo-2-methylaniline (1.0 equiv) in anhydrous dichloromethane (DCM) under nitrogen.

• Cool the solution to 0–5°C and add methyl isocyanate (1.2 equiv) dropwise.

• Stir for 12–24 hours at room temperature.

• Purify the crude product via recrystallization (ethanol/water) or silica gel chromatography (ethyl acetate/hexane).

Key Parameters :

• Temperature : Excess heat promotes side reactions (e.g., biuret formation).

• Solvent : Polar aprotic solvents like DCM enhance reaction homogeneity.

• Yield : 70–85% after purification.

Carbamate Intermediate Method

Adapting methodologies from antineoplastic urea syntheses, this two-step approach avoids handling toxic methyl isocyanate:

Step 1: Carbamate Formation

• React 3-iodo-2-methylaniline with methyl chloroformate in the presence of triethylamine (TEA):
  $\text{Ar-NH}_2 + \text{Cl-CO-OCH}_3 \xrightarrow{\text{TEA}} \text{Ar-NH-CO-OCH}_3 + \text{HCl}$

  • Solvent: Chloroform, 0°C, 2 hours.

  • Yield: 90–95%.

Step 2: Aminolysis to Urea

• Treat the carbamate with methylamine in tetrahydrofuran (THF):
  $\text{Ar-NH-CO-OCH}_3 + \text{CH}_3\text{NH}_2 \rightarrow \text{Ar-NH-C(O)-NH-CH}_3 + \text{CH}_3\text{OH}$

  • Conditions: Reflux at 65°C for 6 hours.

  • Yield: 80–88%.

Comparative Analysis of Methodologies

Parameter	Direct Isocyanate Method	Carbamate Method
Reaction Time	12–24 hours	8 hours (total)
Yield	70–85%	80–88%
Toxicity	High (methyl isocyanate)	Moderate (chloroform)
Scalability	Limited due to exotherms	High (batch reactors)

Key Observations :

• The carbamate method offers superior yields and safety, making it preferable for industrial applications.

• Direct coupling is advantageous in small-scale synthesis for its simplicity.

Industrial Production Considerations

Process Intensification

• Continuous Flow Systems : Microreactors mitigate exothermic risks in direct isocyanate reactions, enabling safer scale-up.

• Catalytic Optimization : Palladium catalysts (e.g., Pd(PPh₃)₄) enhance coupling efficiency in halogenated intermediates, though their cost necessitates recycling.

Purification Techniques

• Recrystallization : Ethanol/water mixtures achieve >95% purity for pharmaceutical-grade material.

• Chromatography : Silica gel with ethyl acetate/hexane (3:7) resolves byproducts like unreacted aniline.

Challenges and Mitigation Strategies

Iodine Substituent Stability

• Risk : Iodine’s polarizability may lead to unintended eliminations under basic conditions.

• Solution : Use mild bases (e.g., TEA) and avoid prolonged heating.

Byproduct Formation

• Biuret Derivatives : Excess isocyanate or amine precursors result in branched ureas.

• Mitigation : Strict stoichiometric control and real-time monitoring via TLC.

Emerging Methodologies

Enzymatic Urea Synthesis

Recent advances employ lipases (e.g., Candida antarctica) to catalyze urea formation in aqueous media, though yields remain suboptimal (50–60%).

Microwave-Assisted Synthesis

Microwave irradiation (100°C, 30 min) accelerates the carbamate aminolysis step, achieving 85% yield with reduced energy input .

Chemical Reactions Analysis

Types of Reactions: 1-(3-Iodo-2-methylphenyl)-3-methylurea can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different products.

Common Reagents and Conditions:

Substitution Reactions: Reagents such as sodium azide or potassium cyanide can be used for substitution reactions.

Oxidation Reactions: Oxidizing agents like potassium permanganate or hydrogen peroxide can be employed.

Reduction Reactions: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Major Products Formed:

Substitution Products: Depending on the reagent used, various substituted derivatives of the original compound can be formed.

Oxidation Products: Oxidation may lead to the formation of corresponding urea derivatives with altered oxidation states.

Reduction Products: Reduction can yield amine derivatives or other reduced forms of the compound.

Scientific Research Applications

1-(3-Iodo-2-methylphenyl)-3-methylurea has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition or as a probe in biochemical assays.

Industry: It can be utilized in the production of specialty chemicals or as an intermediate in the synthesis of other industrially relevant compounds.

Mechanism of Action

The mechanism of action of 1-(3-Iodo-2-methylphenyl)-3-methylurea involves its interaction with specific molecular targets. The iodine atom and the urea moiety play crucial roles in binding to target proteins or enzymes, thereby modulating their activity. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Key Structural Differences:

Compound	Substituents on Phenyl Ring	Molecular Weight (g/mol)	Key Applications/Properties
1-(3-Iodo-2-methylphenyl)-3-methylurea	3-iodo, 2-methyl	~291.06 (calculated)	Hypothesized higher lipophilicity and photolability due to iodine .
DCPMU	3,4-dichloro	235.07	Major diuron metabolite; regulated by EPA tolerances in food .
IPPMU	4-isopropyl	208.27	Used in multiresidue pesticide monitoring; lower polarity than chlorinated analogs .
1-(2-Chlorophenyl)-3-methylurea	2-chloro	184.62	Commercial standard; moderate solubility in polar solvents .

Physicochemical Properties

• Stability : Iodine’s lower bond dissociation energy (vs. chlorine) may render the compound more susceptible to photodegradation or dehalogenation in environmental matrices .
• Solubility : Methyl and iodine substituents likely reduce water solubility compared to unsubstituted phenylureas, aligning with trends observed in DCPMU (water solubility: ~20 mg/L) .

Environmental and Toxicological Profiles

• Degradation Pathways : Unlike DCPMU, which undergoes cytochrome P450-mediated N-demethylation to form DCPU , the iodine substituent may favor alternative degradation routes, such as reductive deiodination or aryl-hydroxylation.
• Regulatory Status: Chlorinated analogs like DCPMU are subject to EPA tolerance limits in food (e.g., total residues ≤4 ppm in crops) .
• Analytical Detection : Similar to DCPMU and IPPMU, the compound could be analyzed via LC-MS/MS methods, though its higher molecular weight may necessitate adjusted chromatographic conditions .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 1-(3-Iodo-2-methylphenyl)-3-methylurea, and how can reaction conditions be optimized?

• Methodology :

• Stepwise synthesis : Begin with iodination of 2-methylphenyl precursors using iodine monochloride (ICl) in acetic acid under controlled temperatures (0–5°C). Subsequent reaction with methyl isocyanate in anhydrous dichloromethane yields the urea derivative. Optimize stoichiometry (1:1.2 molar ratio of aryl amine to isocyanate) to minimize side products .
• Purification : Use column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization (ethanol/water) to isolate the product. Monitor purity via TLC and NMR .
  • Key considerations : Substituent steric effects (methyl and iodo groups) may slow reaction kinetics; extended reaction times (24–48 hrs) are often required .

Q. Which analytical techniques are most reliable for characterizing this compound and its derivatives?

• Methodology :

• Nuclear Magnetic Resonance (NMR) : $^1$H and $^13$C NMR to confirm regiochemistry and substitution patterns. The iodine atom induces distinct deshielding in aromatic protons (e.g., δ 7.2–7.8 ppm) .
• High-Resolution Mass Spectrometry (HRMS) : Electrospray ionization (ESI) in positive mode to verify molecular ion peaks (e.g., [M+H]$^+$ at m/z 331.02) .
• HPLC-PDA : Reverse-phase C18 columns (acetonitrile/water) to assess purity (>98%) and detect degradation products .

Advanced Research Questions

Q. How can crystallographic data resolve structural ambiguities in 1-(3-Iodo-2-methylphenyl)-3-methylurea?

• Methodology :

• Single-crystal X-ray diffraction (SCXRD) : Grow crystals via slow evaporation (acetone/hexane). Use SHELXL for refinement, focusing on anisotropic displacement parameters for the iodine atom. Hydrogen-bonding networks (N–H···O) can be analyzed using Mercury software .
• Graph set analysis : Classify hydrogen-bonding motifs (e.g., $R_2^2(8)$ patterns) to understand supramolecular assembly and stability .

Q. What in vitro assays are suitable for evaluating the antitumor potential of this compound?

• Methodology :

• Cell viability assays : MTT or resazurin-based assays against cancer cell lines (e.g., MCF-7, HepG2). Use IC$_{50}$ values to quantify potency (reference: cisplatin as a positive control) .
• Mechanistic studies : Flow cytometry for apoptosis (Annexin V/PI staining) and cell cycle analysis (propidium iodide). Pair with Western blotting to assess caspase-3 activation .

Q. How does the iodine substituent influence Suzuki-Miyaura coupling reactions with this urea derivative?

• Methodology :

• Reactivity screening : Test coupling with aryl boronic acids (e.g., phenyl, pyridyl) using Pd(PPh$_3$)$_4$ catalyst, K$_2$CO$_3$ base, in DMF/H$_2$O (3:1) at 80°C. Monitor via TLC.
• Electronic effects : The electron-withdrawing iodo group enhances oxidative addition to palladium but may slow transmetallation. Compare yields with non-halogenated analogs .

Experimental Design & Theoretical Frameworks

Q. How can researchers link studies on this compound to broader theories in medicinal chemistry?

• Framework :

• Structure-Activity Relationships (SAR) : Correlate substituent effects (e.g., iodine’s lipophilicity) with biological activity using Hansch analysis or 3D-QSAR models .
• Targeted drug design : Hypothesize interactions with kinase ATP-binding pockets (e.g., EGFR) via molecular docking (AutoDock Vina) and MD simulations (GROMACS) .

Q. What strategies address contradictions in biological activity data across studies?

• Methodology :

• Meta-analysis : Aggregate data from multiple assays (e.g., IC$_{50}$ values) and apply statistical tests (ANOVA, Tukey’s HSD) to identify outliers.
• Control standardization : Ensure consistent cell culture conditions (e.g., serum concentration, passage number) and compound solubility (DMSO concentration ≤0.1%) .